Cas no 127393-89-9 (2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)-)

2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)- structure
127393-89-9 structure
Product Name:2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)-
CAS No:127393-89-9
Molecular Formula:C10H16O5
Molecular Weight:216.23104
CID:164645
PubChem ID:6444165

2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)- Properties

Names and Identifiers

    • 2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)-
    • DECARESTRICTINE D
    • TUCKOLIDE
    • (4S,5S,6Z,8S,10R)-4,5,8-trihydroxy-10-methyl-3,4,5,8,9,10-hexahydro-2H-oxecin-2-one
    • (-)-Decarestrictine D
    • Decarestrictin D
    • SM 133
    • (4S,5S,8S,10R,E)-4,5,8-Trihydroxy-10-methyl-3,4,5,8,9,10-hexahydro-2H-oxecin-2-one
    • NCGC00169942-01
    • J-005489
    • 127393-89-9
    • HB3866
    • HB0144
    • Potassiumbisperoxo(bipyridine)oxovanadate(V)
    • DTXSID501017473
    • K[VO(O2)2C10H8N2]
    • 2H-Oxecin-2-one, 3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)-
    • (2R,4S,5Z,7S,8S)-4,7,8-trihydroxy-2-methyl-2,3,4,7,8,9-hexahydrooxecin-10-one
    • InChIKey： HWMMWMJBUOCCFZ-OJIZAPILSA-N
    • Inchi： InChI=1S/C10H16O5/c1-6-4-7(11)2-3-8(12)9(13)5-10(14)15-6/h2-3,6-9,11-13H,4-5H2,1H3/b3-2-/t6-,7-,8+,9+/m1/s1
    • SMILES： O[C@@H]1C=C[C@H](O)[C@@H](O)CC(=O)O[C@H](C)C1 |c:2,&1:1,4,6,12|

Computed Properties

  • Exact Mass: 216.09977361g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 216.09977361g/mol
  • Heavy Atom Count: 15
  • Complexity: 250
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.8
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Melting Point: 121-123 ºC (dichloromethane hexane )
  • Solubility: Soluble (573 g/l) (25 º C),
  • Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),

2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA42618-25mg
2H-Oxecin-2-one, 3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)-
 127393-89-9 >95%
25mg
 $855.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-202571-1 mg
Decarestrictine D,
 127393-89-9
1mg
 ￥1,354.00 2023-07-11

2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)- Related Literature

Related Categories

127393-89-9 (2H-Oxecin-2-one,3,4,5,8,9,10-hexahydro-4,5,8-trihydroxy-10-methyl-, (4S,5S,6E,8S,10R)-) Related Products

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